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Compound of Interest

Compound Name: 4-(Pyridin-2-yl)phenol

Cat. No.: B1348390

Essential Safety and Handling Guide for 4-(Pyridin-
2-yl)phenol

This guide provides critical safety and logistical information for the handling and disposal of 4-

(Pyridin-2-yl)phenol, tailored for researchers, scientists, and drug development professionals.
The following procedures are based on the known hazards of this compound and general best
practices for handling toxic and corrosive solids.

Chemical Identifier:
e Name: 4-(Pyridin-2-yl)phenol
e Molecular Formula: C11HoNO[1][2]
e Molecular Weight: 171.20 g/mol [2]
Hazard Summary:
» Signal Word: Danger[2]
» Hazard Statements:
o H302: Harmful if swallowed.[2]

o H318: Causes serious eye damage.[2]
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e Precautionary Statements:
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Personal Protective Equipment (PPE)

Given the hazardous nature of 4-(Pyridin-2-yl)phenol, particularly its potential to cause
serious eye damage, the use of appropriate personal protective equipment is mandatory.
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Specifications and

PPE Category Item
Remarks
Chemical splash goggles that
form a seal around the eyes
are required.[3][4] For
) Chemical Splash Goggles & procedures with a higher risk
Eye and Face Protection ] )
Face Shield of splashing or dust

generation, a face shield must

be worn over the goggles.[3][4]
[5]

Hand Protection

Nitrile gloves are a suitable
option for protection against
phenol and its derivatives.[6][7]
Given the lack of specific
breakthrough data for 4-
Chemical-Resistant Gloves (Pyridin-2-yljphenol, it is
recommended to use thicker
nitrile gloves and to change
them frequently, especially if
contact is suspected. Double
gloving is advisable for

extended handling.

Body Protection

A standard laboratory coat
Laboratory Coat should be worn, fully buttoned,

to protect against skin contact.

Respiratory Protection

All handling of solid 4-(Pyridin-
2-yl)phenol should be
conducted within a certified
chemical fume hood to avoid
Respirator inhalation of dust particles.[8] If
a fume hood is not available, a
properly fitted respirator with a
particulate filter may be

necessary.
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Operational Plan: Safe Handling Protocol

Adherence to a strict protocol is crucial to minimize exposure and ensure a safe working
environment.

1. Preparation:

» Designate a specific area for handling 4-(Pyridin-2-yl)phenol, preferably within a chemical
fume hood.[9]

o Ensure the work area is clean and free of clutter.[10]
o Cover the work surface with absorbent bench paper.[9]

» Verify that an eyewash station and safety shower are readily accessible and have been
recently tested.[10]

o Assemble all necessary equipment and PPE before starting work.

o Confirm that a hazardous waste container is properly labeled and available in the work area.
2. Handling the Compound:

o Wear all required PPE as specified in the table above.

» Perform all manipulations of the solid compound, including weighing, within a chemical fume
hood to control airborne dust.[8]

» When weighing, tare a sealed container, add the powder inside the fume hood, and then re-
seal before moving to the balance.[9]

e Handle the compound gently to minimize dust generation.
e If preparing a solution, add the solid to the solvent slowly.
3. Post-Handling:

» Thoroughly decontaminate all surfaces and equipment used.
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» Wipe down the work area in the fume hood with an appropriate solvent.

o Dispose of all contaminated materials, including gloves and bench paper, in the designated
hazardous waste container.[11]

e Wash hands thoroughly with soap and water after removing gloves.[9]

Disposal Plan
Proper disposal of 4-(Pyridin-2-yl)phenol and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

o All 4-(Pyridin-2-yl)phenol waste, including the pure compound, contaminated materials
(e.g., gloves, wipes, weighing paper), and empty containers, must be treated as hazardous
waste.

2. Waste Segregation and Collection:

e Collect all solid waste in a clearly labeled, sealed, and compatible hazardous waste
container. The label should include "Hazardous Waste" and the full chemical name, "4-
(Pyridin-2-yl)phenol".

» Do not mix this waste with other waste streams unless specifically instructed to do so by
your institution's environmental health and safety (EHS) department.

e Aqueous solutions containing this compound should be collected in a separate, labeled
hazardous waste container for liquid waste.

3. Final Disposal:

e The recommended method for the final disposal of phenolic compounds is incineration at a
licensed chemical disposal facility.[11]

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular
trash.[11]
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Workflow for Safe Handling and Disposal
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(Fume Hood) Hazardous Waste Container

'
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'

Weigh/Handle Solid
in Fume Hood

Decontaminate Surfaces Arrange for Hazardous
& Equipment Waste Pickup (EHS)

'

Dispose of Contaminated
Items in Waste Container

'

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-(Pyridin-2-yl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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